Cas no 7495-08-1 (1,3,5-trinitrobenzene - 2,3-dimethylnaphthalene (1:1))

1,3,5-trinitrobenzene - 2,3-dimethylnaphthalene (1:1) structure
7495-08-1 structure
Product name:1,3,5-trinitrobenzene - 2,3-dimethylnaphthalene (1:1)
CAS No:7495-08-1
MF:C6H3N3O6.C12H12
MW:369.3282
CID:980618
PubChem ID:343912

1,3,5-trinitrobenzene - 2,3-dimethylnaphthalene (1:1) Chemical and Physical Properties

Names and Identifiers

    • 1,3,5-trinitrobenzene - 2,3-dimethylnaphthalene (1:1)
    • NSC400526
    • 7495-08-1
    • 2,3-Dimethylnaphthalene--1,3,5-trinitrobenzene (1/1)
    • DTXSID10322124
    • NSC-400526
    • Inchi: InChI=1S/C12H12.C6H3N3O6/c1-9-7-11-5-3-4-6-12(11)8-10(9)2;10-7(11)4-1-5(8(12)13)3-6(2-4)9(14)15/h3-8H,1-2H3;1-3H
    • InChI Key: ZEWYCDXZWWHROI-UHFFFAOYSA-N
    • SMILES: CC1=CC2=CC=CC=C2C=C1C.C1=C(C=C(C=C1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

  • Exact Mass: 369.09615
  • Monoisotopic Mass: 369.096
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 0
  • Complexity: 361
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 138Ų

Experimental Properties

  • Boiling Point: 315°C at 760 mmHg
  • Flash Point: 164.1°C
  • PSA: 129.42

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